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Compound of Interest

Compound Name: Feudomycin A

Cat. No.: B1205258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Feudomycin A is a member of the anthracycline class of antibiotics, a group of compounds

known for their potent biological activities. This technical guide provides a comprehensive

overview of the currently available information on the chemical properties and molecular

structure of Feudomycin A. The information presented herein is intended to support research

and development efforts in the fields of medicinal chemistry, pharmacology, and drug discovery.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Feudomycin A is presented in Table

1. It is important to note that while fundamental properties such as molecular formula and

weight are well-established, specific experimental data for properties like melting point and

solubility are not widely reported in publicly accessible literature.

Table 1: Chemical and Physical Properties of Feudomycin A
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Property Value Source

Molecular Formula C₂₇H₃₁NO₉ [1]

Molecular Weight 513.54 g/mol [1]

IUPAC Name

(7S,9S)-7-[(2R,4S,5S,6S)-4-

amino-5-hydroxy-6-

methyloxan-2-yl]oxy-9-ethyl-

6,9,11-trihydroxy-4-methoxy-

8,10-dihydro-7H-tetracene-

5,12-dione

N/A

CAS Number 79466-09-4 [2]

Melting Point
Not reported in available

literature
N/A

Solubility
Not reported in available

literature
N/A

Appearance
Not reported in available

literature
N/A

Molecular Structure
The molecular structure of Feudomycin A is characterized by a tetracyclic aglycone, typical of

anthracyclines, attached to a daunosamine sugar moiety. The absolute stereochemistry of the

molecule has been determined.[1]

The chemical structure of Feudomycin A is provided below:

[Image of Feudomycin A chemical structure]

Click to download full resolution via product page

Caption: 2D structure of the Feudomycin A molecule.
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Spectroscopic Data
Detailed experimental spectroscopic data for Feudomycin A, including UV-Vis, IR, ¹H NMR,

and ¹³C NMR, are not readily available in the public domain. However, predicted mass

spectrometry data can be found in chemical databases.

Experimental Protocols
A specific, detailed experimental protocol for the isolation and purification of Feudomycin A is

not available in the reviewed literature. However, a general workflow for the isolation of

secondary metabolites from Streptomyces fermentation is presented below. This can serve as

a foundational methodology for researchers aiming to isolate Feudomycin A or related

compounds.
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Fermentation

Extraction

Purification

Streptomyces sp. Fermentation

Centrifugation to separate biomass and supernatant

Solvent Extraction of Supernatant (e.g., with Ethyl Acetate)

Concentration of Crude Extract

Column Chromatography (e.g., Silica Gel)

Fraction Collection

TLC Analysis of Fractions

Preparative HPLC

Pool active fractions

Isolation of Pure Feudomycin A

Click to download full resolution via product page

Caption: Generalized workflow for the isolation and purification of a microbial natural product.
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Signaling Pathways and Mechanism of Action
Detailed studies on the specific signaling pathways modulated by Feudomycin A are not

currently available in the scientific literature. As an anthracycline, it is plausible that its

mechanism of action involves intercalation into DNA and inhibition of topoisomerase II, similar

to other members of this class. However, specific experimental evidence for Feudomycin A is

required to confirm this hypothesis.

Conclusion
Feudomycin A remains a molecule of interest within the anthracycline family. While its

fundamental chemical identity is established, a significant gap exists in the publicly available,

detailed experimental data regarding its physicochemical properties, comprehensive

spectroscopic characterization, and specific biological mechanism of action. Further research is

warranted to fully elucidate these aspects and unlock the potential of Feudomycin A in

therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1205258?utm_src=pdf-body
https://www.benchchem.com/product/b1205258?utm_src=pdf-body
https://www.benchchem.com/product/b1205258?utm_src=pdf-body
https://www.benchchem.com/product/b1205258?utm_src=pdf-body
https://www.benchchem.com/product/b1205258?utm_src=pdf-custom-synthesis
https://precision.fda.gov/ginas/app/ui/substances/e9a2e37b-9d78-43d3-bba3-783e0d3b4aec
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71247795.htm
https://www.benchchem.com/product/b1205258#feudomycin-a-chemical-properties-and-molecular-structure
https://www.benchchem.com/product/b1205258#feudomycin-a-chemical-properties-and-molecular-structure
https://www.benchchem.com/product/b1205258#feudomycin-a-chemical-properties-and-molecular-structure
https://www.benchchem.com/product/b1205258#feudomycin-a-chemical-properties-and-molecular-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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